Cas no 52915-10-3 (Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-)

• Product Name: Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
• CAS No: 52915-10-3
• MF: C₂₁H₁₇NO
• MW: 299.365785360336
• CID: 1580264
• PubChem ID: 2946516
• Update Time: 2025-04-21

Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[9-(phenylmethyl)-9H-carbazol-3-yl]-
• 1-[9-(Phenylmethyl)-9H-carbazol-3-yl]ethanone
• DB-407507
• 52915-10-3
• 1-(9-BENZYL-9H-CARBAZOL-3-YL)ETHAN-1-ONE
• AKOS001490641
• MFCD04213325

• Inchi： 1S/C21H17NO/c1-15(23)17-11-12-21-19(13-17)18-9-5-6-10-20(18)22(21)14-16-7-3-2-4-8-16/h2-13H,14H2,1H3
• InChI Key： VGSCNZBYIBZKLV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=C2C(=C1)C1C=CC=CC=1N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.13111
• Monoisotopic Mass: 299.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
• PSA: 22